Cas no 2228213-94-1 (2-(3,4-dihydroxyphenyl)butanedioic acid)

• Product Name: 2-(3,4-dihydroxyphenyl)butanedioic acid
• CAS No: 2228213-94-1
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 6240594
• PubChem ID: 148244760
• Update Time: 2025-06-08

2-(3,4-dihydroxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxyphenyl)butanedioic acid
• 2228213-94-1
• EN300-1824313

• Inchi： 1S/C10H10O6/c11-7-2-1-5(3-8(7)12)6(10(15)16)4-9(13)14/h1-3,6,11-12H,4H2,(H,13,14)(H,15,16)
• InChI Key： BDRPZKRVJCPDSD-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 226.04773803g/mol
• Monoisotopic Mass: 226.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 115Ų

Additional information on 2-(3,4-dihydroxyphenyl)butanedioic acid

Exploring the Properties and Applications of 2-(3,4-dihydroxyphenyl)butanedioic acid (CAS No. 2228213-94-1)

2-(3,4-dihydroxyphenyl)butanedioic acid (CAS No. 2228213-94-1) is a bioactive compound garnering significant attention in pharmaceutical and nutraceutical research. This polyphenolic derivative, structurally related to naturally occurring antioxidants, exhibits promising therapeutic potential due to its unique chemical framework. The compound's dihydroxyphenyl moiety contributes to its radical-scavenging capabilities, while the butanedioic acid backbone enhances solubility—a critical factor for bioavailability in drug development.

Recent studies highlight its role in modulating oxidative stress pathways, aligning with growing consumer interest in anti-aging supplements and neuroprotective agents. Researchers are investigating its potential synergy with NAD+ precursors—a trending topic in longevity science—as its redox-active properties may support cellular energy metabolism. Unlike conventional antioxidants, this compound demonstrates pH-dependent stability, making it suitable for targeted drug delivery systems.

In cosmetic formulations, 2-(3,4-dihydroxyphenyl)butanedioic acid is being explored as a stable alternative to vitamin C derivatives, addressing formulation challenges like oxidation susceptibility. Its dual hydroxyl groups enable chelation of pro-oxidant metals, a feature increasingly valued in anti-pollution skincare products. Analytical techniques such as HPLC-UV/MS confirm its purity (>98% in commercial samples), while computational modeling predicts favorable ADMET properties—a frequent search term among medicinal chemists.

The agricultural sector recognizes its potential as a plant growth modulator. Field trials demonstrate enhanced stress resistance in crops when applied as a foliar spray, coinciding with the sustainable agriculture movement. Its biodegradability profile meets stringent green chemistry standards, differentiating it from synthetic analogs. Patent analysis reveals growing IP activity in biodegradable polymer applications, where it serves as a crosslinking agent for hydrogels.

Quality control protocols for CAS No. 2228213-94-1 emphasize ICH Q3D elemental impurity compliance, reflecting regulatory priorities. Stability studies under ICH accelerated conditions (40°C/75% RH) confirm 24-month shelf life when stored in amber glass. These technical specifications respond to frequent queries about compound storage best practices in research forums. Current clinical investigations focus on its bioavailability enhancement through nanoemulsion technology—another hot search topic in pharma circles.

Emerging applications include functional food additives, where its GRAS status evaluation is underway. The compound's ability to inhibit advanced glycation end-products (AGEs) positions it as a candidate for diabetic-friendly formulations. Analytical method development publications cite its distinctive UV-Vis spectrum (λ_max 278 nm in methanol) as a quality marker, providing actionable data for lab technicians searching for compound characterization protocols.

With the global nutraceutical market projected to exceed $700 billion by 2030, this multifunctional molecule represents a convergence point between traditional pharmacology and precision nutrition trends. Ongoing research explores its epigenetic modulation capabilities—particularly histone deacetylase inhibition—responding to growing scientific interest in dietary epigenetic modifiers. These developments make 2-(3,4-dihydroxyphenyl)butanedioic acid a compound worth monitoring across multiple industries.